This study focused on a new functionalized magnetic graphene oxide (NH2/β-CD/NH2/β-CD MGO) nanoparticle with size in 31–47 nm and nearly spherical by the chemical precipitation method for the uptake of Pb (II) ions from aqueous media. The adsorption capacity was 296.16 mg g−1 under optimum conditions. The study indicated that the optimum conditions for lead (II) ions sequestration were pH = 6.5, nanoparticle dose = 17.75 mg L−1, and contact time = 75 min at room temperature. These results could be useful for the sequestration of lead (II) ions from wastewater. A central composite design (CCD) was employer for performing the experiments and the response surface methodology (RSM) was utilized for the analysis of these experiments. RSM was also used to model and improve the adsorption of lead (II) ions by the adsorbent. Based on the obtained results from different operating parameters, a maximum adsorption capacity of Pb (II) ions was 296.16 mg g−1 in pH = 6.5; at 75 min, a 17.75 mg L−1 adsorbent amount and a 55 mg L−1 initial concentration of Pb (II) ions. The RSM is practical for the optimization of MGO nanoadsorbent and improves the adsorption ability of MGO nanoadsorbent to remove Pb(II) ions from aqueous solutions. Pb(II) adsorption kinetics were conformed from the pseudo-second-order model (R2 > 0.9964) and the Freundlich isotherm model displayed the finest correlation with the equilibrium data (R2 > 0.9788). Basis as all of obtained data, the MGO-NH2/β-CD/NH2/β-CD with five times reusability was favorable adsorbent for purification of water pollution contains heavy metal ions.Graphical Abstract

Nanotubes have been utilized for a variety of applications in the field of nanotechnology. Different nanotubes, especially carbon nanotubes, have been an area of interest for applications in medical nanotechnology. These nanotubes have been utilized as carriers in drug delivery. These nanotubes loaded with different types of drugs, proteins, and nucleic acids have been elaborately studied for their targeted delivery in biological systems. However, the low solubility of these nanotubes in biological systems limits their use for in-vivo applications. Protein nanotubes (PNTs) are nanostructures made up of proteins stabilized by cations. These nanostructures possess enhanced solubility in serum, can permeate different physiological barriers like the blood-brain barrier (BBB), ease of functionalization on the inner and the outer surface of the tube, etc. Hence, these nanotubes overcome the limitations of other conventional nanotubes for drug delivery applications. Thus, the present review focuses on understanding the formation, and functional properties of PNTs, and factors that influence the structural as well as functional properties of the nanotubes for their applications in drug delivery. The review also aims to discuss the challenges in developing PNTs as drug delivery systems for future applications.Graphical abstract

AbstractMagnetite nanoparticles (17.07±1.89 nm) were synthesized from mining sludge (Mag-NPR) by co-precipitation with ammonium hydroxide. Mag-NPR was used in bentonite coating (B-Mag) for removing iron (Fe) and manganese (Mn) ions from water. Mag-NPR and B-Mag were characterized by X-ray diffraction, Fourier transform infrared spectroscopy, nitrogen physisorption, and scanning electron microscopy. Structural similarity of both materials was observed compared to conventional standards from literature. The maximum sorption capacity in B-Mag was 1.43\(\times \) (Fe) and 3.30\(\times \) (Mn) higher when compared to bentonite, indicating that the synthesized material is effective in removing Fe(II) and Mn(II). The mobilization factors of Fe(II) and Mn(II) were 96.6% and 24.3% for B-Mag and 36.2% and 26.9% for bentonite. Competitive sorption showed maximum Fe(III) and Mn(II) sorption capacities exceeding 4.5 and 2.0 times as much as in the single mode. The new magnetic properties make the B-Mag reusable and easily separated from the aqueous solution, removing color, smell, and turbidity while removing Fe and Mn ions, with remarkable technological potential.Graphical abstractIron mining sludge accidentally spilled into the Rio Doce basin - MInas Gerais state - Brazil.

In this work, an efficient mesoporous catalyst based on MCM-41 was successfully synthesized. The synthesized catalyst of Ni(II)-4-phenylthiosemicarbazide supported in to functionalized MCM-41 (MCM-41/Pr-PTSC-Ni(II)) was identified using FT-IR, TGA, XRD, EDX, AAS,TEM, N2 adsorption–desorption and SEM techniques. The hot filtration test was done to check of leaching of Ni in the reaction mixture and to confirm the heterogeneous nature of the catalyst. The TEM of recovered catalyst in comparison of fresh catalyst confirmed that change did not occur in surface morphologies during the reaction. This mesoporous catalyst was used as an efficient, heterogeneous, recyclable and environment friendly catalyst in the synthesis of tetrahydrobenzo[b]pyran and 1,4-dihydropyrano[2,3-c]pyrazole derivatives in high yields and short reaction times. Also, the synthesized catalyst can be able to reuse for five times.Graphical abstractIn this work, a new mesoporous catalyst of MCM-41/Pr-PTSC-Ni(II) was synthesized and characterized by several techniques. Also the catalytic activity of this new catalyst was investigated for synthesis of tetrahydrobenzo[b]pyran and 1,4-dihydropyrano[2,3-c]pyrazole.

TiO2-based materials are important photocatalysts but the rapid recombination of photoexcited electron–hole pairs, and the wide band gap both limit their photocatalytic activities. In this work, p-type phosphorus-doped graphene quantum dots (P-GQDs, 5~20 nm) were combined with n-type TiO2 nanoparticles (20~50 nm) and n-type silver iodide (AgI, 100~200 nm) by a facile sonication and precipitation process to yield a novel ternary photocatalyst TiO2/P-GQDs/AgI with n-p-n heterojunctions. The morphologies, structures, optical properties, and chemical environments of photocatalysts were all studied. The resulting ternary photocatalyst exhibited enhanced visible photocatalytic activity toward the degradation of methyl orange (MO), estimated to 70.4-fold that of pure TiO2. By contrast, the photocatalytic activities of TiO2/GQDs with an n-n heterojunction, TiO2/P-GQDs with a p-n heterojunction, and TiO2/GQDs/AgI (30%) with an n-n-n heterojunction showed 4.4-fold, 5.3-fold, and 14.2-fold higher than those of TiO2. The electrochemical and optical measurements revealed that the enhanced photocatalytic activity was linked to promoted charge carrier separation by n-p-n heterojunctions coupled with the increased absorption in the visible region. Overall, the new band structure connected in series p-n heterojunctions looks promising as a highly efficient photodegradation system for future use in decontamination of polluted water.Graphical abstract

Nanopesticide is an important application of nanotechnology in the agriculture for the past 20 years, which has received significant attention in controlled release and targeted transport as well as reduced dosage, with sizes typically less than 100 nm and large relative surface area. Despite the great role played by nanopesticides in pest and disease control, their toxicological effects cannot be ignored. But the state of knowledge on the biotoxicological effects of nanopesticides is limited, particularly regarding to their environmental fate and behavior. Based on this situation, we discuss the characteristics and applications of five examples of nanopesticide formulations whose nanomaterials react with active ingredients; we analyze the behavior and ecotoxicity of nanopesticides in the environment, mainly in soil and the three aspects of toxic effects; and we discuss the issues that need attention in risk assessment and management. Although there are some challenges and concerns about nanopesticides, in the long run, nanopesticides are worthy of further study and have good prospects for development.

Integrated platforms combining imaging diagnosis and therapy have attracted considerable attention. In this work, a novel nanoplatform—dopamine-modified oxalic-bimetal nanospheres (CuFe2(C2O4)3@PDA)—was facilely prepared in aqueous solution at room temperature and showed superior biocompatibility due to the polydopamine-wrapped surface. In particular, CuFe2(C2O4)3@PDA exhibited excellent dual-modal T1- and T2-weighted contrast in magnetic resonance imaging (MRI) as well as high photothermal conversion efficiency. An animal tumour model, glioma-bearing mice, was examined for efficient T1/T2 MRI by CuFe2(C2O4)3@PDA. Moreover, the tumour location with CuFe2(C2O4)3@PDA injection was completely ablated by photothermal therapy with 808 nm irradiation. This work showed that the prepared CuFe2(C2O4)3@PDA nanospheres are promising as a multifunctional nano-diagnostic and therapeutic drug.

A lot of innovative methods to synthesize various kinds of nanoparticles having specific shape and size are being explored for targeting immense applications through nanotechnology. In this work, simple, eco-friendly and cost-effective method has been adopted for the synthesis of silver (Ag), gold (Au) and palladium (Pd) nanoparticles using tannic acid. The morphology and size of nanoparticles were determined by TEM study, which revealed that nanoparticles are spherical in shape and exhibit an average diameter of about 6.66 nm, 12.24 nm and 19.65 nm for tannic acid mediated silver, gold and palladium nanoparticles (TA-AgNPs, TA-AuNPs and TA-PdNPs), respectively. The application of these nanoparticles was then explored as catalyst for the degradation of methylene blue and congo red dyes. The presence of these dyes was found to be detrimental for the aquatic life, as these dyes can seep into the ecosystem from the industrial waste. The catalytic activity of nanoparticles was compared by determining rate constant values. For, both the dyes, the value of rate constant followed the order- kAg ˃ kPd ˃ kAu. The dye degradation potential of TA-AgNPs was higher than TA-Au and TA-PdNPs. This difference in catalytic activity was attributed to lower work function value of AgNPs as compared to AuNPs and PdNPs. Present study provides an environmentally benign pathway for synthesizing metallic nanoparticles and their utilization as catalyst for degradation of harmful dyes. Such kinetic studies of comparative catalytic analysis may be useful in selection of nanoparticles, which may be best suited for a specific purpose.Graphical abstract

In this study, synthesis of TiS2 nanoflakes is reported using a home-made CVD furnace. With vaporing sulfur powder in this system, TiS2 nanosheets were grown directly on the Ti powder. The application of these nanoflakes as a possible cathode material for sodium-ion battery has also been investigated. The prepared nanosheets were formed in highly packed clusters with a typical width of around 30 nm and height of 2 µm. The interlayer space between the nanoflakes can provide facile access path for intercalation of sodium ions. The synthesized TiS2 nanoflakes have been implemented for the fabrication of sodium-ion battery cathode electrode, using a 8:1:1 weight ratio of active material:C65: PVDF for slurry preparation, followed by coating on an aluminum current collector. The prepared electrode exhibits an initial reversible capacity (2nd cycle) of 114 mAh g−1 at current density of 66.7 mAg−1. It also showed remarkable coulombic efficiency of 99% after 100 cycles. It also showed superb cycling stability by only 7% decay after 100 cycles. These nanosheets are proposed as a high-performance cathode material for sodium-ion battery.

Nanoparticles are common active ingredients within many commercial products including sunscreen. Consequently, accurate characterisation of nanoparticles in these products is vital to enhance product design, whilst also understanding the toxicological implications of these nanoparticles. Whilst bulk techniques are useful in providing some information, they often cannot resolve individual particles, and therefore electron microscopy can be used for high-resolution nanoparticle characterisation. However, conventional high vacuum dry TEM does not accurately represent nanoparticle dispersions and other in situ methods must be used. Here, we use a combination of techniques including liquid cell transmission electron microscopy (LCTEM), cryogenic (cryo)-TEM and cryo-scanning electron microscopy (SEM) to characterise a commercial sunscreen containing titanium dioxide (TiO2) and zinc oxide (ZnO) nanoparticles. Our work illustrates that whilst LCTEM does not require any sample preparation more beam artefacts can occur causing ZnO dissolution with only TiO2 nanoparticles visualised. Comparatively, cryo-TEM allows characterisation of both ZnO and TiO2, yet only cryo-SEM could be used to analyse the pure product (without dilution) but biased the characterisation to the larger fraction of nanoparticles and agglomerates. Ultimately, only with a combination of different in situ EM techniques can an accurate characterisation of commercial products be achieved in order to ensure effective and safe product design and manufacture.